5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide

• Molecular Formula: C14H20ClNO3S
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C14H20ClNO3S/c1-16(12-6-4-3-5-7-12)20(17,18)14-10-11(15)8-9-13(14)19-2/h8-10,12H,3-7H2,1-2H3
• InChI Key: KOZWCIUHANDSFD-UHFFFAOYSA-N
• SMILES: CN(C1CCCCC1)S(=O)(=O)C2=C(C=CC(=C2)Cl)OC

Description

5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide, also known as TAK-715, is a small molecule inhibitor that targets the p38 mitogen-activated protein kinase (MAPK) pathway. This pathway plays a crucial role in inflammation and immune responses, making TAK-715 a potential therapeutic agent for various inflammatory diseases.

Mechanism of Action

5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide inhibits the p38 MAPK pathway, which is activated in response to various stress stimuli, including inflammatory cytokines, UV radiation, and osmotic shock. This pathway plays a crucial role in the regulation of cytokine production, cell differentiation, and apoptosis. 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide binds to the ATP-binding site of p38α and prevents its phosphorylation, thereby inhibiting the downstream signaling cascade. This results in the suppression of pro-inflammatory cytokine production and the modulation of immune responses.
Biochemical and Physiological Effects:
5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide has been shown to have several biochemical and physiological effects. It inhibits the production of pro-inflammatory cytokines, reduces the recruitment of immune cells to inflamed tissues, and suppresses the activation of NF-κB. 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide also modulates the differentiation and function of T cells, leading to the suppression of autoimmune responses. In addition, 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a high selectivity for p38α and does not inhibit other MAPK pathways. 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide has been extensively studied in vitro and in vivo, and its pharmacokinetics and pharmacodynamics have been well characterized. However, 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide has some limitations for lab experiments. It has a short half-life and requires frequent dosing to maintain therapeutic levels. 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide also has poor solubility in aqueous solutions, which can limit its use in certain assays.

Future Directions

There are several future directions for the research on 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide. One direction is to investigate its therapeutic potential for various inflammatory diseases in animal models and clinical trials. Another direction is to explore its potential as a neuroprotective agent for neurodegenerative diseases. Additionally, the development of more potent and selective p38α inhibitors could lead to the discovery of new therapeutic agents for inflammatory diseases. Finally, the elucidation of the downstream signaling pathways regulated by p38α could provide new insights into the pathogenesis of inflammatory diseases and the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide involves several steps, including the reaction of 2-methoxy-4-nitrobenzenesulfonyl chloride with cyclohexylamine, followed by reduction with sodium dithionite to obtain 2-methoxy-4-(cyclohexylamino)benzenesulfonamide. The final step involves the reaction of this intermediate with methylmagnesium bromide and 5-chloro-2-nitrobenzenesulfonyl chloride to obtain 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide.

Scientific Research Applications

5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide has been extensively studied for its anti-inflammatory and immunomodulatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in various cell types, including macrophages, dendritic cells, and T cells. 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide has also been shown to suppress the activation of NF-κB, a transcription factor that regulates the expression of many pro-inflammatory genes. These findings suggest that 5-chloro-N-cyclohexyl-2-methoxy-N-methylbenzenesulfonamide may have therapeutic potential for various inflammatory diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease.